1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride

• IUPAC Name: 1-(5-pyridin-3-yl-1H-pyrazol-3-yl)piperazine;trihydrochloride
• InChI: InChI=1S/C12H15N5.3ClH/c1-2-10(9-14-3-1)11-8-12(16-15-11)17-6-4-13-5-7-17;;;/h1-3,8-9,13H,4-7H2,(H,15,16);3*1H
• InChI Key: ULTZEFDMSNTFCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=NNC(=C2)C3=CN=CC=C3.Cl.Cl.Cl
• Molecular Formula: C12H18Cl3N5
• Molecular Weight: 338.7 g/mol

Description

1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride, also known as P5, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. P5 is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating different biological processes. In

Scientific Research Applications

1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride has been used in a variety of scientific research applications, including neuroscience, pharmacology, and drug discovery. In neuroscience, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride has been used to study the role of serotonin receptors in the brain, as it has been shown to selectively bind to certain serotonin receptor subtypes. Additionally, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride has been used in pharmacology to investigate the effects of different compounds on cellular signaling pathways, as well as to identify potential drug targets. Finally, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride has been used in drug discovery to screen for compounds that may have therapeutic potential in the treatment of various diseases.

Mechanism of Action

1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride's mechanism of action is not fully understood, but it is thought to involve the modulation of serotonin receptor activity. Specifically, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride has been shown to selectively bind to 5-HT1A and 5-HT7 receptors, which are involved in a range of physiological processes, including mood regulation, cognition, and sleep. By modulating the activity of these receptors, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride may have a range of effects on different biological systems.
Biochemical and Physiological Effects
1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride has been shown to have a range of biochemical and physiological effects, including the modulation of cellular signaling pathways, changes in gene expression, and alterations in neurotransmitter release. Additionally, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride has been shown to have effects on cardiovascular function, including changes in heart rate and blood pressure. Finally, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride has been shown to have effects on behavior, including changes in anxiety and depression-related behaviors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride for lab experiments is its selectivity for certain serotonin receptor subtypes, which allows for more targeted investigations into the role of these receptors in different biological processes. Additionally, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride's reproducible synthesis method and availability make it a valuable tool for researchers. However, one limitation of 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride is that its mechanism of action is not fully understood, which may limit its use in certain experimental contexts.

Future Directions

There are several future directions for research on 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride. One area of interest is the development of more selective compounds that target specific serotonin receptor subtypes, which may allow for more targeted investigations into the role of these receptors in different biological processes. Additionally, further research is needed to fully understand 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride's mechanism of action and its effects on different biological systems. Finally, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride may have potential applications in the treatment of various diseases, including depression and anxiety disorders, which warrants further investigation.

Synthesis Methods

The synthesis of 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride involves the reaction of 1-(pyridin-3-yl)-1H-pyrazol-5-amine with piperazine in the presence of hydrochloric acid. The resulting product is then purified through recrystallization to obtain the final compound, 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride. This method has been shown to be efficient and reproducible, making 1-[3-(pyridin-3-yl)-1H-pyrazol-5-yl]piperazine trihydrochloride readily available for scientific research.